(R)-Methyl 2-amino-2-cyclobutylacetate

• IUPAC Name: methyl (2R)-2-amino-2-cyclobutylacetate
• InChI: InChI=1S/C7H13NO2/c1-10-7(9)6(8)5-3-2-4-5/h5-6H,2-4,8H2,1H3/t6-/m1/s1
• InChI Key: WPMQPLHPHZACOB-ZCFIWIBFSA-N
• Canonical SMILES: COC(=O)C(C1CCC1)N
• Isomeric SMILES: COC(=O)[C@@H](C1CCC1)N
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID50653020
• Molecular Weight: 143.18 g/mol
• CAS RN: 1251904-23-0

Description

(R)-Methyl 2-amino-2-cyclobutylacetate, also known as (R)-M2AC, is a chiral cyclic amino acid derivative that has a wide range of applications in organic synthesis and biochemistry. It is a valuable building block for the synthesis of many drugs and other compounds. The synthesis of (R)-M2AC is relatively straightforward, and it has been widely studied and used in laboratory experiments.

Scientific Research Applications

(R)-M2AC has a wide range of applications in scientific research. It has been used as a chiral building block for the synthesis of many drugs and other compounds. It has also been used to study the structure and function of enzymes and other proteins. In addition, it has been used to study the interactions between proteins and small molecules. Finally, (R)-M2AC has been used to study the mechanisms of signal transduction and cell-to-cell communication.

Mechanism of Action

The mechanism of action of (R)-M2AC is not fully understood. However, it is believed that it binds to proteins and other molecules in the cell, altering their structure and function. This binding can lead to changes in the activity of enzymes, receptors, and other proteins, which in turn can lead to changes in cell signaling and other cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R)-M2AC are not well understood. However, it is believed that it can affect the activity of enzymes and other proteins, leading to changes in cell signaling and other cellular processes. In addition, (R)-M2AC has been shown to have an inhibitory effect on the activity of some enzymes, suggesting that it may be useful in regulating enzyme activity in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using (R)-M2AC in laboratory experiments is its relatively simple synthesis. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, there are some limitations to using (R)-M2AC in laboratory experiments. For example, it can be difficult to obtain a pure sample of (R)-M2AC, as the reaction can produce a mixture of other compounds. In addition, (R)-M2AC can be toxic if ingested, and it can be difficult to control the concentration of (R)-M2AC in laboratory experiments.

Future Directions

There are a number of potential future directions for (R)-M2AC. One potential direction is to study its effects on enzyme activity and cell signaling in more detail. In addition, (R)-M2AC could be used to study the interactions between proteins and small molecules, as well as the mechanisms of signal transduction and cell-to-cell communication. Finally, (R)-M2AC could be used as a chiral building block for the synthesis of new drugs and other compounds.